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Compound of Interest

Compound Name: A-769662

Cat. No.: B1684590

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of the AMP-activated protein kinase (AMPK) activator, A-769662, is a
critical component of laboratory safety and environmental responsibility. While specific
institutional and local regulations must always take precedence, this guide provides a
framework for the safe handling and disposal of A-769662 and its associated waste streams.
Adherence to these procedures is essential to minimize health risks and ensure regulatory
compliance.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of A-769662 is
foundational to its safe handling and disposal.
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Property

Value

Molecular Formula

C20H12N203S

Molecular Weight 360.4 g/mol [1]
Appearance Off-white to yellow solid[2]
Soluble in DMSO (up to 100 mM), and ethanol
Solubility (5 mg/ml with slight warming). Insoluble in
water.[1][3]
Store lyophilized powder at -20°C for up to 3
years. Solutions in solvent can be stored at
Storage

-80°C for up to 2 years or -20°C for up to 1 year.
[2]

Disposal Procedures: A Step-by-Step Guide

The following procedures are based on general best practices for hazardous chemical waste

disposal. Always consult your institution's Environmental Health and Safety (EHS) office and

the manufacturer's Safety Data Sheet (SDS) for specific guidance and to ensure compliance

with local, state, and federal regulations.

Unused or Expired A-769662 (Solid)

Pure, unused, or expired A-769662 should be treated as hazardous chemical waste.

» Container: Keep the compound in its original, clearly labeled container. If the original

container is compromised, transfer it to a new, compatible, and properly labeled waste

container.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "A-769662 (6,7-dihydro-4-hydroxy-3-(2'-hydroxy[1,1'-biphenyl]-4-yl)-6-oxo-

thieno[2,3-b]pyridine-5-carbonitrile)".

o Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area, segregated from incompatible materials.
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» Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal contractor. Incineration at a permitted facility is a common disposal
method for this type of compound.

Solutions Containing A-769662

Given that A-769662 is commonly dissolved in Dimethyl Sulfoxide (DMSO), these solutions
must be handled as hazardous liquid waste.

e Waste Stream Segregation: Do not mix A-769662/DMSO waste with other waste streams
unless they are known to be compatible. Keep halogenated and non-halogenated solvent
waste in separate containers.

o Container: Use a designated, leak-proof, and chemically compatible container with a secure
screw-on cap.

o Labeling: Label the container "Hazardous Waste" and list all chemical constituents with their
approximate concentrations (e.g., "A-769662 in DMSO, 10 mM").

o Storage: Store the sealed container in secondary containment within a designated
hazardous waste storage area, such as a flammable storage cabinet.

» Disposal: Contact your institution's EHS office for collection and disposal.

Contaminated Laboratory Materials

Items such as personal protective equipment (PPE), weighing paper, pipette tips, and
glassware that have come into contact with A-769662 are considered contaminated solid
waste.

» Solid Waste: Collect disposable items like gloves, bench paper, and pipette tips in a
designated, labeled hazardous waste bag or container.

o Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated
sharps container.

» Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid waste.
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After thorough rinsing, the glassware can be washed according to standard laboratory
procedures. Heavily contaminated or broken glassware that cannot be safely cleaned should
be disposed of as solid hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of A-
769662 and related materials.
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Identify A-769662 Waste Stream

Start: Identify A-769662 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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